Cas no 937601-36-0 (Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate)

• Product Name: Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate
• CAS No: 937601-36-0
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• MDL: MFCD08443945
• CID: 3143023
• PubChem ID: 18526003
• Update Time: 2025-10-29

Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate
• 4Z-0708
• Methyl4-(3-nitropyridin-2-yl)benzoate
• CCG-139761
• 937601-36-0
• Methyl 4-(3-nitropyridin-2-yl)benzoate
• MFCD08443945
• CS-0325729
• AKOS001849073

• MDL： MFCD08443945
• Inchi： 1S/C13H10N2O4/c1-19-13(16)10-6-4-9(5-7-10)12-11(15(17)18)3-2-8-14-12/h2-8H,1H3
• InChI Key： MXJLOXZMDUQVLN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.06405680g/mol
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Melting Point: 82-84°C

Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate

Recent Advances in the Study of Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate (CAS: 937601-36-0)

Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate (CAS: 937601-36-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate is its role in the synthesis of heterocyclic compounds. Researchers have successfully utilized this compound as a building block for the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. The nitro group at the 3-position of the pyridine ring provides a versatile handle for further functionalization, enabling the introduction of diverse pharmacophores. Recent publications highlight its use in the development of potent inhibitors targeting specific kinases involved in cancer and inflammatory diseases.

In addition to its synthetic utility, Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate has been investigated for its direct biological effects. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings have spurred further research into its potential as a lead compound for the treatment of conditions like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). However, detailed mechanistic studies and in vivo evaluations are still needed to fully elucidate its therapeutic potential.

The chemical stability and reactivity of Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate have also been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and degradation pathways under various conditions. These studies are critical for optimizing its use in large-scale synthesis and ensuring the reproducibility of research findings. Furthermore, computational modeling has provided insights into the compound's electronic properties, aiding in the design of more efficient synthetic routes.

Despite the promising applications of Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate, challenges remain in its practical utilization. Issues such as low solubility in aqueous media and potential toxicity at higher concentrations have been reported. Researchers are actively exploring derivatization strategies to overcome these limitations, including the introduction of hydrophilic substituents or the development of prodrug formulations. Collaborative efforts between chemists and biologists are essential to address these challenges and unlock the full potential of this compound.

In conclusion, Methyl 4-(3-nitro-2-pyridinyl)benzenecarboxylate (CAS: 937601-36-0) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery and development. Its unique structural features and reactivity profile make it a promising candidate for the design of novel therapeutic agents. Continued research efforts are expected to further expand its utility and provide deeper insights into its biological activities. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.